Cas no 2323-13-9 (4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl-)
2323-13-9 structure
Product Name:4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl-
4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl-
- 2,2-dimethylthian-4-one
- 2,2-dimethyl-4-thianone
- 2,2-dimethyltetrahydro-4h-thiopyran-4-one
- 2,2-dimethyltetrahydro-4-thiopyrone
- 2,2-dimethyltetrahydrothiapyran-4-one
- 2,2-dimethyl-tetrahydro-thiopyran-4-one
- 2,2-Dimethyltetrahydrothiopyran-4-one
- AC1L67NM
- AC1Q6EEC
- AG-K-76830
- AR-1D1607
- CTK4F1140
- NSC147619
- SureCN620896
- tetrahydro-2,2-dimethyl-4H-thiopyran-4-one
- SCHEMBL620896
- 4H-Thiopyran-4-one, tetrahydro-, 2,2-dimethyl-
- 2,2-Dimethyldihydro-2H-thiopyran-4(3H)-one
- DTXSID30301956
- 2323-13-9
- NSC-147619
- 4H-Thiopyran-4-one, tetrahydro-2,2-dimethyl-
-
- Inchi: 1S/C7H12OS/c1-7(2)5-6(8)3-4-9-7/h3-5H2,1-2H3
- InChI Key: QAABZONQGGPNCG-UHFFFAOYSA-N
- SMILES: S1CCC(CC1(C)C)=O
Computed Properties
- Exact Mass: 144.06096
- Monoisotopic Mass: 144.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.024
- Boiling Point: 222.1°Cat760mmHg
- Flash Point: 95.1°C
- Refractive Index: 1.489
- PSA: 17.07
- LogP: 1.86110
4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl- Related Literature
-
1. Dissociation constants of the cyanohydrins of some substituted thian-4-onesPalaniappan Nanjappan,Nagichetti Satyamurthy,Kondareddiar Ramalingam J. Chem. Soc. Perkin Trans. 2 1980 714
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